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Compound of Interest

Compound Name: Aerosil R 202

Cat. No.: B1165704

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory materials like Aerosil R 202 is paramount. This guide provides
essential safety and logistical information for the proper disposal of Aerosil R 202, a
hydrophobic fumed silica treated with polydimethylsiloxane. Adherence to these procedures will
help maintain a safe laboratory environment and ensure regulatory compliance.

l. Pre-Disposal Safety and Handling

Before beginning the disposal process, it is crucial to take the necessary safety precautions to
minimize exposure and prevent airborne dust.

1. Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment when handling Aerosil R 202. This includes:

» Respiratory Protection: If workplace exposure limits are exceeded or if dust is generated,
use an approved respirator.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye
contact.

o Hand Protection: Wear protective gloves.

o Body Protection: A lab coat or other protective clothing should be worn.
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2. Engineering Controls: Handle Aerosil R 202 in a well-ventilated area.[1] The use of a fume
hood or a ventilated enclosure is recommended to control dust. Take precautionary measures
against static discharges.[2]

3. Spill Management: In the event of a spill, sweep or vacuum the material and collect it in a
suitable, labeled container for disposal.[1][3] Avoid actions that could generate dust.

Il. Step-by-Step Disposal Procedure

Aerosil R 202 is not classified as a hazardous substance; however, its disposal must be
conducted in accordance with federal, state, and local regulations.[1]

Step 1: Containerization Place the waste Aerosil R 202 into a clearly labeled, sealed container
to prevent dust from becoming airborne.

Step 2: Waste Characterization Although Aerosil R 202 itself is not hazardous, it is the user's
responsibility to determine if the material has been contaminated with any hazardous
substances during its use. If it has been contaminated, it must be treated as hazardous waste,
and the disposal procedure must be adjusted accordingly.

Step 3: Selection of Disposal Method Incineration is the preferred method for the disposal of
uncontaminated Aerosil R 202.[1] If incineration is not available, consult with your institution's
environmental health and safety (EHS) office or a licensed waste disposal contractor to identify
a suitable landfill that is permitted to accept this type of waste.

Step 4: Packaging and Labeling for Transport Package the waste container in accordance with
all applicable transportation regulations. Ensure the container is properly labeled with the
contents and any associated hazards. Aerosil R 202 is not considered a dangerous good for
transport.[1]

Step 5: Final Disposal Arrange for the collection and disposal of the waste by a licensed waste
management company. Ensure that the chosen disposal facility is compliant with all relevant
environmental regulations.

lll. Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data related to the safe
handling of Aerosil R 202.

Parameter Value Source

Occupational Exposure Limit 6 mg/m3 (TWA) for Silicon
(Inhalable) Dioxide

EH40 WEL

Occupational Exposure Limit 2.4 mg/m3 (TWA) for Silicon
_ o EH40 WEL
(Respirable) Dioxide

TWA: Time-Weighted Average

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Aerosil R 202.
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Aerosil R 202 Disposal Workflow

Start: Aerosil R 202 Waste

Hazard Aisessment

Is the waste contaminated

Yes Np

Disposal Paths

Treat as Hazardous Waste:

Follow institutional protocols for Treat as Non-Hazardous Waste
hazardous material disposal.

azardous Disposal Options

Preferred Method: Alternative Method:
Incineration Landfill (consult EHS)

End: Proper Disposal

Click to download full resolution via product page

Aerosil R 202 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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